Dimethyl Adipate
Dimethyl Adipate
Dimethyl adipate belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Dimethyl adipate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Dimethyl adipate has been primarily detected in urine. Within the cell, dimethyl adipate is primarily located in the cytoplasm. Dimethyl adipate has a mild and nutty taste. Dimethyl adipate is a potentially toxic compound.
Dimethyl adipate is a colorless liquid. (USCG, 1999)
Dimethyl adipate is a fatty acid methyl ester.
Dimethyl adipate is a colorless liquid. (USCG, 1999)
Dimethyl adipate is a fatty acid methyl ester.
Brand Name:
Vulcanchem
CAS No.:
627-93-0
VCID:
VC0125988
InChI:
InChI=1S/C8H14O4/c1-11-7(9)5-3-4-6-8(10)12-2/h3-6H2,1-2H3
SMILES:
COC(=O)CCCCC(=O)OC
Molecular Formula:
C8H14O4
Molecular Weight:
174.19 g/mol
Dimethyl Adipate
CAS No.: 627-93-0
Reference Standards
VCID: VC0125988
Molecular Formula: C8H14O4
Molecular Weight: 174.19 g/mol
| CAS No. | 627-93-0 |
|---|---|
| Product Name | Dimethyl Adipate |
| Molecular Formula | C8H14O4 |
| Molecular Weight | 174.19 g/mol |
| IUPAC Name | dimethyl hexanedioate |
| Standard InChI | InChI=1S/C8H14O4/c1-11-7(9)5-3-4-6-8(10)12-2/h3-6H2,1-2H3 |
| Standard InChIKey | UDSFAEKRVUSQDD-UHFFFAOYSA-N |
| SMILES | COC(=O)CCCCC(=O)OC |
| Canonical SMILES | COC(=O)CCCCC(=O)OC |
| Boiling Point | 228.2 to 230 °F at 14 mm Hg (USCG, 1999) 115 °C @ 13 mm Hg 228.2-230°F at 14 mmHg |
| Colorform | Liquid |
| Density | 1.063 (USCG, 1999) 1.0600 @ 20 °C/4 °C 1.062-1.066 (20°) 1.063 |
| Flash Point | 225 °F (USCG, 1999) 225°F |
| Melting Point | 46.4 °F (USCG, 1999) 10.3 °C Mp 8 ° 8°C 46.4°F |
| Physical Description | Dimethyl adipate is a colorless liquid. (USCG, 1999) Liquid Clear colourless liquid; Faint alcoholic aroma Colorless liquid. |
| Description | Dimethyl adipate belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Dimethyl adipate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Dimethyl adipate has been primarily detected in urine. Within the cell, dimethyl adipate is primarily located in the cytoplasm. Dimethyl adipate has a mild and nutty taste. Dimethyl adipate is a potentially toxic compound. Dimethyl adipate is a colorless liquid. (USCG, 1999) Dimethyl adipate is a fatty acid methyl ester. |
| Solubility | 0.03 M Insol. H2O; sol. EtOH, Et2O, CCl4 Sol in alc, ether, acetic acid In water, 600 mg/l, temp not specified. Insoluble Very slightly soluble in water Soluble (in ethanol) |
| Synonyms | Hexanedioic Acid 1,6-Dimethyl Ester; Adipic Acid Dimethyl Ester; Hexanedioic Acid Dimethyl Ester; Adipinic Acid Dimethyl Ester; DBE 6; Dimethyl 1,6-Hexanedioate; Dimethyl Hexanedioate; Methyl Adipate; NSC 11213 |
| Vapor Pressure | 0.06 mmHg |
| PubChem Compound | 12329 |
| Last Modified | Nov 11 2021 |
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